Cas no 2172469-63-3 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid
• CAS No: 2172469-63-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6170129
• PubChem ID: 165760114
• Update Time: 2025-05-25

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid
• 2172469-63-3
• EN300-1572471
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-propylformamido}acetic acid

• Inchi： 1S/C28H34N2O5/c1-3-16-30(17-25(31)32)26(33)24-14-8-9-15-28(24,2)29-27(34)35-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23-24H,3,8-9,14-18H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： NUTUTYGHRVFQQF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid

Comprehensive Analysis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid (CAS No. 2172469-63-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid (CAS No. 2172469-63-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties, such as its ability to act as a protecting group in solid-phase peptide synthesis (SPPS). The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group, a key component of this compound, is widely recognized for its stability and ease of removal under mild conditions, making it indispensable in modern peptide chemistry.

The growing demand for peptide-based therapeutics has propelled the search for efficient synthetic methodologies, and CAS No. 2172469-63-3 is at the forefront of this trend. With the rise of personalized medicine and biologics, the need for high-purity peptides has never been greater. This compound addresses critical challenges in peptide synthesis, such as minimizing side reactions and improving yield. Its N-propylformamido and acetic acid moieties further enhance its versatility, enabling its use in a variety of chemical transformations. As a result, it has become a staple in laboratories focused on drug discovery and bioconjugation.

One of the most frequently asked questions in online searches related to this compound is: "What are the applications of Fmoc-protected amino acid derivatives?" The answer lies in their widespread use in constructing complex peptide architectures, which are essential for developing novel therapeutics. For instance, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid is particularly valuable in the synthesis of cyclic peptides, a class of molecules gaining traction due to their enhanced stability and bioavailability compared to linear peptides. This aligns with the current industry focus on improving drug delivery systems and reducing metabolic degradation.

Another hot topic in the scientific community is the green chemistry approach to peptide synthesis. Researchers are actively exploring ways to reduce the environmental impact of chemical processes, and CAS No. 2172469-63-3 offers advantages in this regard. Its compatibility with aqueous conditions and minimal byproduct formation makes it an attractive choice for sustainable synthesis. Additionally, the compound’s role in automated peptide synthesizers highlights its relevance in high-throughput screening, a technique critical for accelerating drug development timelines.

From a structural perspective, the 2-methylcyclohexyl group in this compound introduces steric hindrance, which can be leveraged to control reaction selectivity. This feature is particularly useful in designing chiral catalysts and stereoselective synthesis, areas that are gaining momentum in asymmetric catalysis. The integration of such advanced functionalities into a single molecule underscores the compound’s potential to address unmet needs in synthetic chemistry.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-propylformamido}acetic acid (CAS No. 2172469-63-3) represents a cornerstone in modern chemical research. Its multifaceted applications, from peptide synthesis to sustainable chemistry, make it a subject of ongoing investigation. As the scientific community continues to push the boundaries of innovation, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and beyond.